Cas no 1849391-58-7 (5-Chloropyrimidine-4-carboxamide)

• Product Name: 5-Chloropyrimidine-4-carboxamide
• CAS No: 1849391-58-7
• MF: C₅H₄ClN₃O
• MW: 157.557759284973
• CID: 5719528
• Update Time: 2025-06-29

5-Chloropyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyrimidine-4-carboxamide
• 4-Pyrimidinecarboxamide, 5-chloro-

• Inchi： 1S/C5H4ClN3O/c6-3-1-8-2-9-4(3)5(7)10/h1-2H,(H2,7,10)
• InChI Key： XTSNJSPZLBVZDH-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C(C(N)=O)=N1

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 331.9±27.0 °C(Predicted)
• pka: 13.40±0.50(Predicted)

Additional information on 5-Chloropyrimidine-4-carboxamide

Introduction to 5-Chloropyrimidine-4-carboxamide (CAS No. 1849391-58-7)

5-Chloropyrimidine-4-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1849391-58-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyrimidine core substituted with a chloro group at the 5-position and a carboxamide functional group at the 4-position. Its unique structural attributes make it a valuable intermediate in synthesizing various biologically active molecules, particularly in the development of novel therapeutic agents.

The pyrimidine scaffold is a fundamental motif in medicinal chemistry, widely recognized for its presence in numerous pharmacologically relevant compounds, including nucleoside analogs and antiviral agents. The introduction of a chloro substituent at the 5-position enhances the electrophilicity of the pyrimidine ring, facilitating further functionalization through nucleophilic aromatic substitution reactions. Concurrently, the carboxamide group introduces polarity and potential hydrogen bonding capabilities, which are crucial for drug-receptor interactions.

In recent years, 5-Chloropyrimidine-4-carboxamide has garnered attention as a key building block in the synthesis of inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in constructing derivatives that modulate the activity of poly(ADP-ribose) polymerase (PARP) enzymes, which play a critical role in DNA repair pathways. Inhibitors of PARP have shown promise in treatingBRCA-mutated cancers, highlighting the compound's potential in oncology research.

Moreover, the compound's structural features make it an attractive candidate for developing antimicrobial agents. The chloro and carboxamide groups provide multiple interaction points with bacterial enzymes and cellular targets, enabling the design of molecules with enhanced binding affinity. Recent publications have explored its derivatives as scaffolds for novel antibiotics targeting resistant bacterial strains, underscoring its versatility in addressing antimicrobial resistance challenges.

The agrochemical sector has also benefited from the applications of 5-Chloropyrimidine-4-carboxamide. Its derivatives have been investigated as intermediates in synthesizing herbicides and fungicides due to their ability to interfere with essential metabolic pathways in pests and weeds. By leveraging its reactivity, researchers have developed compounds that exhibit selective toxicity toward unwanted vegetation while minimizing harm to crops.

From a synthetic chemistry perspective, 5-Chloropyrimidine-4-carboxamide serves as a versatile precursor for constructing more complex molecules through various chemical transformations. The chloro group can be displaced by amines or thiols via nucleophilic aromatic substitution, while the carboxamide functionality can undergo amidation or esterification reactions to introduce additional variability. These transformations enable chemists to tailor the properties of derived compounds for specific applications.

The pharmaceutical industry has been particularly keen on exploring 5-Chloropyrimidine-4-carboxamide as a starting material for drug discovery programs. Its scaffold is amenable to modifications that can optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. High-throughput screening campaigns have identified several promising derivatives with potential therapeutic activity against inflammatory diseases, neurodegenerative disorders, and infectious diseases.

Advances in computational chemistry have further accelerated the utilization of 5-Chloropyrimidine-4-carboxamide in drug design. Molecular modeling studies have helped predict how different substituents attached to its core structure will influence binding interactions with biological targets. These predictions guide experimental efforts toward high-affinity ligands with improved efficacy and reduced side effects.

In conclusion,5-Chloropyrimidine-4-carboxamide (CAS No. 1849391-58-7) represents a cornerstone compound in modern chemical biology and medicinal chemistry. Its unique structural features enable diverse applications across pharmaceuticals, agrochemicals, and material sciences. As research continues to uncover new synthetic pathways and biological functions,5-Chloropyrimidine-4-carboxamide is poised to remain at the forefront of innovation-driven by its adaptability and reactivity.